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Compound of Interest

Compound Name: 2-Iodo-3-nitrophenol

Cat. No.: B176071 Get Quote

Essential Safety and Handling Guide for 2-Iodo-3-
nitrophenol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Iodo-3-nitrophenol. The

following protocols are designed to ensure a safe laboratory environment and proper

management of this chemical.

Hazard Identification and Safety Summary
2-Iodo-3-nitrophenol is a hazardous chemical that requires careful handling.[1] Based on its

GHS classification, it is harmful if swallowed, in contact with skin, and if inhaled.[1] It is also

known to cause skin irritation and serious eye irritation.[1] Due to the presence of the

nitrophenol moiety, there is a potential for the formation of methemoglobin, which can impede

the blood's ability to carry oxygen.[2][3]
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Hazard Category GHS Classification Key Precautions

Acute Oral Toxicity
Category 4: Harmful if

swallowed[1][3]

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, rinse

mouth and call a poison center

or doctor.[3]

Acute Dermal Toxicity Harmful in contact with skin[1]

Wear protective gloves and

clothing.[2] If on skin, wash

with plenty of soap and water.

Acute Inhalation Toxicity Harmful if inhaled[1]

Avoid generating dust. Work in

a well-ventilated area or under

a fume hood. If inhaled, move

to fresh air.

Skin Corrosion/Irritation
Category 2: Causes skin

irritation[1]

Wear protective gloves. If skin

irritation occurs, get medical

advice.

Serious Eye Damage/Irritation
Category 1/2A: Causes serious

eye damage/irritation[1]

Wear safety goggles or a face

shield. If in eyes, rinse

cautiously with water for

several minutes and seek

immediate medical attention.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any experiment involving 2-Iodo-3-
nitrophenol to ensure appropriate PPE is selected.[4]
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Protection Type Equipment Rationale and Use Case

Eye & Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn over safety

glasses for splash hazards.[4]

[5]

To protect against splashes

and dust that can cause

serious eye damage.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene) are

required. Inspect gloves before

each use.[4]

To prevent skin contact, as the

substance is harmful and

causes skin irritation.[1][2]

Body Protection

A fully buttoned laboratory coat

is the minimum requirement.[4]

A chemical-resistant apron is

recommended for larger

quantities.[6]

To protect against accidental

skin contact and contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is necessary if there is a risk of

inhaling dust or if working

outside a fume hood.[4]

To prevent inhalation of the

harmful dust.[1][2]

Operational and Disposal Plans
A systematic approach is crucial for safely handling and disposing of 2-Iodo-3-nitrophenol.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[4]

Fume Hood: Ensure a certified chemical fume hood is operational. All handling of 2-Iodo-3-
nitrophenol should occur within the fume hood.[4]

PPE Inspection: Inspect all required PPE for integrity before entering the laboratory.[4]

Spill Kit: Have a spill kit appropriate for toxic chemicals readily available.[4]
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Handling Procedure
Work Area: Designate a specific area within the fume hood for handling. Cover the work

surface with absorbent, disposable bench paper.[4]

Weighing: If weighing the solid, do so within the fume hood.[4]

Solution Preparation: When preparing solutions, add the 2-Iodo-3-nitrophenol slowly to the

solvent to prevent splashing.[4]

Hygiene: Wash hands and face thoroughly after handling. Immediately change any

contaminated clothing.

Spill Response
Evacuation: Evacuate the immediate danger area.

Ventilation: Ensure adequate ventilation.

Containment: Cover drains to prevent the product from entering them.

Cleanup: For dry spills, carefully collect the material without generating dust and place it in a

suitable container for disposal. Clean the affected area thoroughly.

Disposal Plan
Waste from 2-Iodo-3-nitrophenol must be disposed of in accordance with national and local

regulations.

Waste Collection: Leave the chemical in its original container if possible, or use a clearly

labeled, sealed container. Do not mix with other waste.

Container Disposal: Handle uncleaned containers as you would the product itself.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[3] Nitrophenols are classified as hazardous waste for transportation (UN 1663).
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Caption: Workflow for the safe handling of 2-Iodo-3-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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